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Compound of Interest

Compound Name: (R)-GSK 2830371

Cat. No.: B15577932

Technical Support Center: (R)-GSK 2830371

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility and handling of (R)-GSK 2830371.
Below you will find frequently asked questions, troubleshooting guides, and detailed
experimental protocols to ensure successful use in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is (R)-GSK 28303717

Al: (R)-GSK 2830371 is a potent and selective, orally bioavailable, allosteric inhibitor of Wild-
type p53-induced phosphatase 1 (Wip1l), also known as protein phosphatase 2C delta (PP2Cd)
or PPM1D.[1][2] It exerts its inhibitory effect by binding to a "flap" subdomain near the Wip1l
catalytic site, leading to a conformational change that inhibits the enzyme's activity.[1] This
inhibition results in the sustained phosphorylation and activation of key proteins in the DNA
damage response (DDR) and the p53 tumor suppressor pathway.[1][3]

Q2: What are the recommended solvents for dissolving (R)-GSK 28303717

A2: The most commonly recommended solvents for (R)-GSK 2830371 are Dimethyl Sulfoxide
(DMSO) and ethanol.[4][5]
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Q3: What are the maximum soluble concentrations of (R)-GSK 2830371 in the recommended

solvents?

A3: The solubility of (R)-GSK 2830371 can vary slightly between suppliers, but typical
maximum concentrations are provided in the table below.

Solubility Data

Maximum Concentration Maximum Concentration
Solvent

(mM) (mg/mL)
DMSO 100 mM[4][5] 46.1 mg/mL[5]
Ethanol 50 mM[4] 23.05 mg/mL

Note: Some sources indicate a solubility of up to 199.55 mM (92 mg/mL) in fresh DMSO,
highlighting the importance of using high-quality, anhydrous solvents.[3]

Q4: How should | store the powdered form and stock solutions of (R)-GSK 28303717
A4:
o Powder: Store at -20°C for up to 3 years.[5]

 In solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[6] It is advisable to
aliquot the stock solution to avoid repeated freeze-thaw cycles.[6]

Troubleshooting Guide

Q5: I am having trouble dissolving the powdered (R)-GSK 2830371. What can | do?
A5: If you are experiencing difficulty dissolving the compound, consider the following:

o Centrifuge the vial: The powder may be dispersed and adhere to the vial walls due to static
electricity. Centrifuging the vial before opening will help collect all the powder at the bottom.

[5]

e Sonication: Sonication is recommended to aid dissolution in both DMSO and ethanol.[5]
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e Use fresh, high-quality solvent: Moisture-absorbing solvents like DMSO can have reduced
solvating power over time. Using fresh, anhydrous DMSO is recommended for optimal
solubility.[3]

Q6: My (R)-GSK 2830371 solution appears cloudy or has precipitated after preparation. What
should | do?

AG:

e Suspension vs. Solution: If the prepared mixture is a suspension rather than a clear solution,
it is recommended to prepare it fresh for immediate use.[5]

o Storage of clear solutions: If you have a clear solution, it can be stored at 4°C for up to a
week, though preparing it fresh is always the best practice to ensure efficacy.[5]

Q7: 1 am using (R)-GSK 2830371 in cell culture experiments. Are there any special
considerations?

A7: Yes, when using solvents like DMSO in cell-based assays, it is crucial to consider their
potential effects on the cells. For in vivo studies with mice, the concentration of DMSO should
generally be kept low. For normal mice, a DMSO concentration below 10% is suggested, while
for nude or transgenic mice, it should be kept below 2%.[5] It is always recommended to
perform a solvent-negative control experiment to confirm that the solvent has no non-specific
effects on your experimental model.[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
e Weighing: Accurately weigh out the desired amount of (R)-GSK 2830371 powder (Molecular

Weight: 461.02 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution, you would
need 4.61 mg.

¢ Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the
powder. For 1 mL of a 10 mM solution, add 1 mL of DMSO.
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» Dissolution: Vortex the solution and sonicate if necessary until the powder is completely
dissolved and the solution is clear.

o Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.
Protocol 2: Preparation of an In Vivo Formulation

This protocol yields a clear solution of = 2.5 mg/mL.[6]

Initial Dissolution: Prepare a 25.0 mg/mL stock solution of (R)-GSK 2830371 in DMSO.

Dilution in PEG300: To prepare a 1 mL working solution, take 100 pL of the 25.0 mg/mL
DMSO stock solution and add it to 400 pL of PEG300. Mix thoroughly.

Addition of Tween-80: Add 50 pL of Tween-80 to the mixture and mix until uniform.

Final Dilution with Saline: Add 450 pL of saline (0.9% sodium chloride in ddH20) to bring the
final volume to 1 mL.
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Caption: Mechanism of action of (R)-GSK 2830371.
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Caption: Troubleshooting solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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